Cas no 92874-70-9 (2-{(benzyloxy)carbonylamino}-2-(4-chlorophenyl)acetic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-2-(4-chlorophenyl)acetic acid
• CAS No: 92874-70-9
• MF: C₁₆H₁₄ClNO₄
• MW: 319.739663600922
• CID: 5976086
• PubChem ID: 2763698
• Update Time: 2025-10-29

2-{(benzyloxy)carbonylamino}-2-(4-chlorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• N-Cbz-RS-4-Chlorophenylglycine
• Benzeneacetic acid, 4-chloro-α-[[(phenylmethoxy)carbonyl]amino]-
• 2-([(benzyloxy)carbonyl]amino)-2-(4-chlorophenyl)acetic acid
• EN300-12412197
• 2-(((Benzyloxy)carbonyl)amino)-2-(4-chlorophenyl)acetic acid
• AKOS005069966
• 2-{[(benzyloxy)carbonyl]amino}-2-(4-chlorophenyl)acetic acid
• 92874-70-9
• 2-(4-chlorophenyl)-2-(phenylmethoxycarbonylamino)acetic acid
• DTXSID80377106
• {[(benzyloxy)carbonyl]amino}(4-chlorophenyl)acetic acid
• MFCD04117799
• 69902-04-1
• J-505185
• 2-([(BENZYLOXY)CARBONYL]AMINO)-2-(4-CHLOROPHENYL)ACETICACID
• 2-(benzyloxycarbonylamino)-2-(4-chlorophenyl)acetic acid
• 2X-0711
• 2-{[(BenZyloxy)carbonyl]amino}-2-(4-chlorophenyl)acetic acid (CbZ-DL-Phg(4-Cl)-OH)
• FT-0680243
• 2-{(benzyloxy)carbonylamino}-2-(4-chlorophenyl)acetic acid

• MDL： MFCD04117799
• Inchi： 1S/C16H14ClNO4/c17-13-6-8-14(9-7-13)18(10-15(19)20)16(21)22-11-12-4-2-1-3-5-12/h1-9H,10-11H2,(H,19,20)
• InChI Key： JYQFBQNNPASTDR-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(C1=CC=C(Cl)C=C1)C(OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 319.0611356g/mol
• Monoisotopic Mass: 319.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.357±0.06 g/cm3(Predicted)
• Melting Point: 132-133 °C
• Boiling Point: 524.8±50.0 °C(Predicted)
• pka: 3.36±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 2-{(benzyloxy)carbonylamino}-2-(4-chlorophenyl)acetic acid

2-{(Benzyloxy)carbonylamino}-2-(4-Chlorophenyl)acetic Acid: A Comprehensive Overview

2-{(Benzyloxy)carbonylamino}-2-(4-chlorophenyl)acetic acid (CAS No. 92874-70-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-protected L-phenylalanine 4-chlorophenyl ester, is characterized by its unique structural features, which include a benzyl carbamate group and a 4-chlorophenyl substituent. These features contribute to its stability and reactivity, making it an important intermediate in the synthesis of various bioactive molecules.

The chemical structure of 2-{(benzyloxy)carbonylamino}-2-(4-chlorophenyl)acetic acid consists of a central carboxylic acid group, an amino group protected by a benzyl carbamate (Boc) moiety, and a 4-chlorophenyl substituent. The Boc protecting group is widely used in peptide synthesis to prevent premature reactions of the amino group, ensuring controlled and selective chemical transformations. The 4-chlorophenyl substituent adds additional functionality and can influence the compound's solubility, reactivity, and biological activity.

In recent years, 2-{(benzyloxy)carbonylamino}-2-(4-chlorophenyl)acetic acid has gained attention for its potential applications in drug discovery and development. Research has shown that this compound can serve as a key intermediate in the synthesis of peptidomimetics, which are molecules designed to mimic the structure and function of peptides. Peptidomimetics have shown promise in various therapeutic areas, including cancer, neurodegenerative diseases, and infectious diseases.

One notable application of 2-{(benzyloxy)carbonylamino}-2-(4-chlorophenyl)acetic acid is in the development of inhibitors for specific enzymes involved in disease pathways. For example, studies have demonstrated that derivatives of this compound can effectively inhibit proteases such as cathepsin B and cathepsin L, which are implicated in cancer progression and metastasis. By selectively targeting these enzymes, such inhibitors can potentially slow down or halt disease progression.

The synthesis of 2-{(benzyloxy)carbonylamino}-2-(4-chlorophenyl)acetic acid typically involves several steps. The first step often involves the protection of the amino group using a benzyl carbamate (Boc) protecting group. This is followed by the introduction of the 4-chlorophenyl substituent through a coupling reaction. The final step involves deprotection to reveal the free amino group, which can then be further modified or incorporated into larger molecules.

In addition to its role as an intermediate in drug synthesis, 2-{(benzyloxy)carbonylamino}-2-(4-chlorophenyl)acetic acid has also been studied for its potential as a research tool. Its unique structural features make it useful for probing enzyme mechanisms and studying protein-protein interactions. For instance, researchers have used this compound to investigate the binding affinity and selectivity of various proteases, providing valuable insights into their catalytic mechanisms.

The physical properties of 2-{(benzyloxy)carbonylamino}-2-(4-chlorophenyl)acetic acid are also noteworthy. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and methanol, but it has limited solubility in water. These properties make it suitable for use in both laboratory-scale experiments and industrial-scale processes.

In terms of safety and handling, while 2-{(benzyloxy)carbonylamino}-2-(4-chlorophenyl)acetic acid is not classified as a hazardous material under current regulations, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn when working with this compound.

The future prospects for 2-{(benzyloxy)carbonylamino}-2-(4-chlorophenyl)acetic acid are promising. Ongoing research continues to explore new applications and derivatives of this compound, particularly in the areas of drug discovery and enzyme inhibition. As our understanding of its properties and potential uses expands, it is likely that this compound will play an increasingly important role in advancing medical science and improving patient outcomes.